Cas no 349135-07-5 (2,4,6-Triisopropyl-N-pyridin-4-ylmethyl-benzenesulfonamide)

2,4,6-Triisopropyl-N-pyridin-4-ylmethyl-benzenesulfonamide structure
349135-07-5 structure
Product Name:2,4,6-Triisopropyl-N-pyridin-4-ylmethyl-benzenesulfonamide
CAS No:349135-07-5
MF:C21H30N2O2S
MW:374.540104389191
CID:3087965
PubChem ID:1371780
Update Time:2025-04-21

2,4,6-Triisopropyl-N-pyridin-4-ylmethyl-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Triisopropyl-N-pyridin-4-ylmethyl-benzenesulfonamide
    • 2,4,6-tri(propan-2-yl)-N-(pyridin-4-ylmethyl)benzenesulfonamide
    • Oprea1_728557
    • SCHEMBL13889001
    • AKOS002288257
    • 2,4,6-tris(propan-2-yl)-N-[(pyridin-4-yl)methyl]benzene-1-sulfonamide
    • STK357307
    • 349135-07-5
    • Z276555494
    • (4-pyridylmethyl){[2,4,6-tris(methylethyl)phenyl]sulfonyl}amine
    • Inchi: 1S/C21H30N2O2S/c1-14(2)18-11-19(15(3)4)21(20(12-18)16(5)6)26(24,25)23-13-17-7-9-22-10-8-17/h7-12,14-16,23H,13H2,1-6H3
    • InChI Key: RTXXZJWVMUKIDE-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC(C(C)C)=CC=1C(C)C)C(C)C)(NCC1C=CN=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 374.20279938Da
  • Monoisotopic Mass: 374.20279938Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 501
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 67.4Ų

2,4,6-Triisopropyl-N-pyridin-4-ylmethyl-benzenesulfonamide Related Literature

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